Cas no 2411284-88-1 (N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide)

• Product Name: N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide
• CAS No: 2411284-88-1
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• CID: 5976552
• PubChem ID: 146086136
• Update Time: 2025-06-13

N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z1562144959
• N-[(1-benzyl-1H-imidazol-2-yl)methyl]-2-chloro-N-methylpropanamide
• N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide
• 2411284-88-1
• EN300-7473418
• N-((1-Benzyl-1H-imidazol-2-yl)methyl)-2-chloro-N-methylpropanamide

• Inchi： 1S/C15H18ClN3O/c1-12(16)15(20)18(2)11-14-17-8-9-19(14)10-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3
• InChI Key： NMJHZJOUZUINPK-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)CC1=NC=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.1138399g/mol
• Monoisotopic Mass: 291.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Additional information on N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide

Recent Advances in the Study of N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide (CAS: 2411284-88-1)

N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide (CAS: 2411284-88-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide involves a multi-step process that has been refined in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. The compound's stability under various conditions has also been investigated, providing valuable insights into its handling and storage requirements. These advancements in synthetic chemistry are crucial for scaling up production and ensuring reproducibility in further studies.

In terms of biological activity, N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide has demonstrated notable efficacy in preclinical models. Recent in vitro studies have revealed its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, the compound has shown inhibitory effects on key kinases implicated in cancer cell signaling, suggesting its utility as a lead compound for anticancer drug development. Additionally, its interaction with cellular targets has been explored using molecular docking and dynamics simulations, providing a deeper understanding of its binding modes and selectivity.

Pharmacokinetic and toxicological evaluations of N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide have also been a focus of recent research. Preliminary data indicate that the compound exhibits favorable absorption and distribution profiles, although further studies are needed to assess its metabolic stability and potential toxicity. These findings are critical for advancing the compound to the next stages of drug development, including in vivo efficacy and safety studies. Researchers are optimistic that with continued optimization, this compound could transition into clinical trials in the near future.

In conclusion, N-[(1-Benzylimidazol-2-yl)methyl]-2-chloro-N-methylpropanamide (CAS: 2411284-88-1) represents a promising candidate in the realm of medicinal chemistry. Its unique structural attributes, coupled with its demonstrated biological activities, make it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its therapeutic potential, optimizing its pharmacological properties, and exploring its applications in treating various diseases. The collective efforts of the scientific community in this area underscore the compound's potential to contribute significantly to the development of novel therapeutics.